2-[[3-(3-methoxyphenyl)-4-oxidanylidene-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)ethanamide

• IUPAC Name: 2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H23N3O4S2/c1-26-14-5-2-4-13(10-14)23-19(25)18-16(7-9-28-18)22-20(23)29-12-17(24)21-11-15-6-3-8-27-15/h2,4-5,10,15H,3,6-9,11-12H2,1H3,(H,21,24)
• InChI Key: OBXOJXYWNSDAPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NCC4CCCO4
• Molecular Formula: C20H23N3O4S2
• Molecular Weight: 433.5 g/mol
• CAS No.: 877655-61-3

Description

2-[[3-(3-methoxyphenyl)-4-oxidanylidene-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)ethanamide is a useful research compound. Its molecular formula is C20H23N3O4S2 and its molecular weight is 433.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

The exploration into the synthesis of novel heterocyclic compounds, such as tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives, provides insights into the compound's utility in developing new pharmacologically active molecules. These molecules are characterized for their potential in future pharmacological activities, indicating a broad application in drug discovery and development (R. Zaki, S. M. Radwan, A. El-Dean, 2017).

Potential in Antitumor Activity

Research into new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives reveals significant antitumor activity against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. This suggests the compound's structural analogs may possess valuable antitumor properties, which could contribute to cancer treatment strategies (H. Hafez, Abdel-Rhman B. A. El-Gazzar, 2017).

Exploration of Organophosphorus Chemistry

Studies involving the reaction of related compounds with aromatic dihydroxy compounds provide a pathway to synthesize 1,3,2-dioxaphospholane-2-sulfide derivatives. This research area opens up possibilities for the application of the compound in synthesizing new organophosphorus compounds with potential industrial and pharmacological uses (R. Shabana, F. Osman, S. Atrees, 1994).

Herbicidal Activity

Research into sulfonanilides having a pyrimidinyl-containing group indicates potential herbicidal activities against paddy weeds and selectivity against rice plants. This suggests that compounds structurally related to "2-[[3-(3-methoxyphenyl)-4-oxidanylidene-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)ethanamide" might be explored for agricultural applications, particularly in weed management and crop protection (T. Yoshimura, M. Nakatani, Sohei Asakura, et al., 2011).